N-ethyl-3-hydroxyazetidine-1-carboxamide
Overview
Description
“N-ethyl-3-hydroxyazetidine-1-carboxamide” is a chemical compound with the molecular formula C6H12N2O2 and a molecular weight of 144.17 . It is used for research purposes .
Molecular Structure Analysis
The IUPAC name for this compound is N-ethyl-3-hydroxy-1-azetidinecarboxamide . The InChI code is 1S/C6H12N2O2/c1-2-7-6(10)8-3-5(9)4-8/h5,9H,2-4H2,1H3,(H,7,10) .Scientific Research Applications
Cognitive Decline Management
N-ethyl-3-hydroxyazetidine-1-carboxamide: has been evaluated for its potential in managing cognitive debility. Research suggests that derivatives of this compound could inhibit acetylcholinesterase, an enzyme associated with cognitive decline, particularly in neurodegenerative diseases like Alzheimer’s . These derivatives may also mitigate oxidative stress, which negatively affects learning and memory .
Fungicide Development
The compound’s derivatives have been explored as potential fungicides, targeting succinate dehydrogenase (SDH) in pathogens . This is significant because SDH is a key enzyme in the respiratory chain of fungi, and inhibiting it can effectively control fungal growth.
Drug Discovery
Azetidines, the class of compounds to which N-ethyl-3-hydroxyazetidine-1-carboxamide belongs, are important in medicinal chemistry. Their unique reactivity, driven by ring strain, makes them valuable in synthesizing new pharmaceuticals . This compound could serve as a building block in creating novel therapeutic agents.
Organic Synthesis
Due to its stability and reactivity, N-ethyl-3-hydroxyazetidine-1-carboxamide can be used in organic synthesis. It can participate in various chemical reactions to form complex molecules, which are useful in developing new materials and chemicals .
Polymerization
The inherent strain in azetidines can be harnessed in polymerization processesN-ethyl-3-hydroxyazetidine-1-carboxamide could be used to create polymers with unique properties for industrial applications .
Chiral Template Synthesis
Azetidines are also used as chiral templates in synthesis. The chirality of N-ethyl-3-hydroxyazetidine-1-carboxamide can be exploited to produce enantiomerically pure compounds, which are crucial in the pharmaceutical industry .
Safety and Hazards
properties
IUPAC Name |
N-ethyl-3-hydroxyazetidine-1-carboxamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12N2O2/c1-2-7-6(10)8-3-5(9)4-8/h5,9H,2-4H2,1H3,(H,7,10) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QVUZNVSNHYYLRC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC(=O)N1CC(C1)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
144.17 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-ethyl-3-hydroxyazetidine-1-carboxamide | |
CAS RN |
1341918-71-5 |
Source
|
| Record name | N-ethyl-3-hydroxyazetidine-1-carboxamide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-(2-Methylpropanesulfonyl)-1-{[3-(trifluoromethyl)phenyl]methanesulfonyl}piperidine](/img/structure/B2858630.png)
![N-[1-[2-(7-Ethyl-1H-indol-3-yl)ethylamino]-1-oxopropan-2-yl]thiophene-2-carboxamide](/img/structure/B2858631.png)
![7-[2-(4-Ethylpiperazin-1-yl)ethoxy]-3-(4-methoxyphenyl)-8-methyl-4a,5,6,7,8,8a-hexahydrochromen-4-one;dihydrochloride](/img/structure/B2858633.png)
![2-Chloro-1-(3,4-dihydro-2H-benzo[b][1,4]dioxepin-7-yl)-ethanone](/img/structure/B2858638.png)
![N-{[3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl}-2,3-dihydro-1-benzofuran-5-sulfonamide](/img/structure/B2858642.png)
![2-[(2-Methylpropan-2-yl)oxycarbonylamino]-3-propan-2-ylbenzoic acid](/img/structure/B2858643.png)
![(1S,4R,5R)-4-(9H-Fluoren-9-ylmethoxycarbonylamino)bicyclo[3.2.0]heptane-1-carboxylic acid](/img/structure/B2858648.png)
